2,2,5-Trimethyl-piperazine dihydrochloride

• IUPAC Name: 2,2,5-trimethylpiperazine;dihydrochloride
• InChI: InChI=1S/C7H16N2.2ClH/c1-6-4-9-7(2,3)5-8-6;;/h6,8-9H,4-5H2,1-3H3;2*1H
• InChI Key: UKDDZNRAWNVROG-UHFFFAOYSA-N
• Canonical SMILES: CC1CNC(CN1)(C)C.Cl.Cl
• Molecular Formula: C7H18Cl2N2
• Molecular Weight: 201.13 g/mol

Description

2,2,5-Trimethyl-piperazine dihydrochloride (TPD) is an organic compound with a wide range of applications in scientific research. It is used as a reagent in organic synthesis and as a tool in biochemistry and physiology studies.

Scientific Research Applications

2,2,5-Trimethyl-piperazine dihydrochloride is widely used in scientific research as a reagent and tool. It is used in organic synthesis, biochemistry, and physiology studies. For example, it has been used in the synthesis of polymers, peptides, and drugs; the study of enzyme activity; and the investigation of the effects of drugs on cells.

Mechanism of Action

2,2,5-Trimethyl-piperazine dihydrochloride acts as a proton shuttle, transferring protons from one molecule to another. This enables the formation of new bonds and the breakdown of existing bonds. It also facilitates the transfer of energy from one molecule to another, allowing for the synthesis of new compounds.
Biochemical and Physiological Effects
2,2,5-Trimethyl-piperazine dihydrochloride has been shown to have a variety of biochemical and physiological effects. In biochemical studies, it has been used to study enzyme activity, protein-protein interactions, and the effects of drugs on cells. In physiological studies, it has been used to study the effects of drugs on the cardiovascular system, the nervous system, and the immune system.

Advantages and Limitations for Lab Experiments

2,2,5-Trimethyl-piperazine dihydrochloride has several advantages for lab experiments. It is relatively inexpensive, easy to obtain, and easy to use. It is also non-toxic and has a long shelf life. However, there are some limitations to its use in lab experiments. It is not very soluble in water, so it must be dissolved in a suitable solvent before use. It is also sensitive to light and air, so it must be stored in a dark, airtight container.

Future Directions

2,2,5-Trimethyl-piperazine dihydrochloride has a wide range of potential applications in scientific research. In organic synthesis, it can be used to synthesize polymers, peptides, and drugs. In biochemistry, it can be used to study enzyme activity and protein-protein interactions. In physiology, it can be used to study the effects of drugs on the cardiovascular system, the nervous system, and the immune system. Additionally, it can be used in the development of new drugs, diagnostic tools, and treatments.

Synthesis Methods

2,2,5-Trimethyl-piperazine dihydrochloride is synthesized from the reaction of 2,2,5-trimethylpiperazine and hydrochloric acid. The reaction occurs at room temperature in aqueous solution, and the product is isolated by filtration. The overall yield of 2,2,5-Trimethyl-piperazine dihydrochloride is typically greater than 90%.